Cas no 473416-81-8 (4-Fluoro-1H-indazole-5-carbonitrile)

• Product Name: 4-Fluoro-1H-indazole-5-carbonitrile
• CAS No: 473416-81-8
• MF: C₈H₄FN₃
• MW: 161.135864257813
• MDL: MFCD09743858
• CID: 324608
• PubChem ID: 22260631
• Update Time: 2025-05-24

4-Fluoro-1H-indazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-1H-indazole-5-carbonitrile
• 1H-Indazole-5-carbonitrile,4-fluoro-
• 5-Cyano-4-fluoro (1H)indazole
• 5-Cyano-4-fluoro-1H-indazole
• ANW-54571
• CTK8B6838
• MB07531
• SureCN2861366
• WGOKYACZRGAYOZ-UHFFFAOYSA-N
• FCH869374
• TRA0035210
• RP22390
• 4-fluoranyl-1H-indazole-5-carbonitrile
• EN001118
• SY021437
• ST1100619
• AB0032310
• AX8020936
• X5604
• A827189
• DTXSID90624017
• CS-11450
• SCHEMBL2861366
• AKOS006331677
• MFCD09743858
• CAMEKDH
• 473416-81-8
• 5-Cyano-4-fluoro(1H)indazole
• CS-0044506
• J-517436
• AMY2790

• MDL： MFCD09743858
• Inchi： 1S/C8H4FN3/c9-8-5(3-10)1-2-7-6(8)4-11-12-7/h1-2,4H,(H,11,12)
• InChI Key： WGOKYACZRGAYOZ-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC2=C1C=NN2

Computed Properties

• Exact Mass: 161.03900
• Monoisotopic Mass: 161.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5
• XLogP3: 1.4

Experimental Properties

• Density: 1.44
• Boiling Point: 367.476 ℃ at 760 mmHg
• Flash Point: 176.043°C
• Refractive Index: 1.65
• PSA: 52.47000
• LogP: 1.57368

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-Fluoro-1H-indazole-5-carbonitrile

4-Fluoro-1H-indazole-5-carbonitrile: A Comprehensive Overview

4-Fluoro-1H-indazole-5-carbonitrile (CAS No. 473416-81-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of 4-Fluoro-1H-indazole-5-carbonitrile.

Chemical Structure and Properties

4-Fluoro-1H-indazole-5-carbonitrile is a heterocyclic compound with a molecular formula of C₉H₆FN₃. The presence of a fluorine atom and a cyano group in its structure imparts unique chemical and physical properties to the molecule. The fluorine atom enhances the lipophilicity and metabolic stability of the compound, while the cyano group contributes to its reactivity and potential for forming hydrogen bonds. These properties make 4-Fluoro-1H-indazole-5-carbonitrile an attractive candidate for drug development.

Synthesis Methods

The synthesis of 4-Fluoro-1H-indazole-5-carbonitrile has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 4-fluorobenzonitrile with hydrazine to form 4-fluorobenzohydrazide, which is then cyclized using an appropriate coupling agent to yield the desired product. Another method involves the condensation of 4-fluorobenzaldehyde with formamide followed by cyclization under acidic conditions. These synthetic routes are efficient and scalable, making them suitable for large-scale production.

Biological Activities

4-Fluoro-1H-indazole-5-carbonitrile has been investigated for its biological activities, particularly in the context of cancer therapy and neurodegenerative diseases. Recent studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

In addition to its antiproliferative properties, 4-Fluoro-1H-indazole-5-carbonitrile has also demonstrated neuroprotective effects. Research has indicated that it can reduce oxidative stress and inflammation in neuronal cells, making it a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these neuroprotective effects are still under investigation but are thought to involve modulation of mitochondrial function and prevention of apoptosis.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 4-Fluoro-1H-indazole-5-carbonitrile is currently being explored through various preclinical and clinical studies. Preclinical studies have shown promising results in animal models of cancer and neurodegenerative diseases, leading to its advancement into early-phase clinical trials. These trials aim to evaluate the safety, pharmacokinetics, and preliminary efficacy of the compound in human subjects.

In a recent phase I clinical trial involving patients with advanced solid tumors, 4-Fluoro-1H-indazole-5-carbonitrile was well-tolerated at doses up to 200 mg/day. The most common adverse effects observed were mild gastrointestinal symptoms such as nausea and diarrhea. Preliminary data also indicated some antitumor activity in patients with refractory cancers, warranting further investigation in larger trials.

Future Directions

The ongoing research on 4-Fluoro-1H-indazole-5-carbonitrile holds great promise for advancing our understanding of its therapeutic potential. Future studies will focus on optimizing its pharmacological properties through structural modifications and identifying synergistic combinations with other therapeutic agents. Additionally, efforts will be directed towards elucidating the molecular mechanisms underlying its biological activities to inform rational drug design.

In conclusion, 4-Fluoro-1H-indazole-5-carbonitrile (CAS No. 473416-81-8) is a promising compound with diverse biological activities that make it a valuable candidate for drug development. Its unique chemical structure, coupled with its antiproliferative and neuroprotective properties, positions it as a potential therapeutic agent for various diseases. Continued research and clinical evaluation will be crucial in realizing its full therapeutic potential.